Cas no 153503-25-4 (2-Thiophenecarboxylicacid, 4-ethoxy-3-hydroxy-, ethyl ester)

• Product Name: 2-Thiophenecarboxylicacid, 4-ethoxy-3-hydroxy-, ethyl ester
• CAS No: 153503-25-4
• MF: C₉H₁₂O₄S
• MW: 216.254181861877
• CID: 98895
• Update Time: 2024-03-05

2-Thiophenecarboxylicacid, 4-ethoxy-3-hydroxy-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• 2-Thiophenecarboxylicacid, 4-ethoxy-3-hydroxy-, ethyl ester
• 2-Thiophenecarboxylicacid,4-ethoxy-3-hydroxy-,ethylester(9CI)
• 2-Thiophenecarboxylic acid, 4-ethoxy-3-hydroxy-, ethyl ester

• Inchi： 1S/C9H12O4S/c1-3-12-6-5-14-8(7(6)10)9(11)13-4-2/h5,10H,3-4H2,1-2H3
• InChI Key： OOAMCVASRMZSRG-UHFFFAOYSA-N
• SMILES： C1(C(OCC)=O)SC=C(OCC)C=1O

Computed Properties

• Exact Mass: 216.046
• Monoisotopic Mass: 216.046
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 197
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 84A^2